Cas no 828265-62-9 (2H-1-Benzopyran-2-one, 7-(1H-1,2,4-triazol-1-ylmethyl)-)

• Product Name: 2H-1-Benzopyran-2-one, 7-(1H-1,2,4-triazol-1-ylmethyl)-
• CAS No: 828265-62-9
• MF: C₁₂H₉N₃O₂
• MW: 227.218762159348
• CID: 681742
• PubChem ID: 11241635
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 7-(1H-1,2,4-triazol-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7-(1H-1,2,4-triazol-1-ylmethyl)-
• 7-(1,2,4-triazol-1-ylmethyl)chromen-2-one
• 7-(1H-1,2,4-Triazol-1-ylmethyl)-2H-chromen-2-one
• 828265-62-9
• Coumarin deriv. 28
• DTXSID50459827
• CHEMBL223929
• BDBM9479

• Inchi： 1S/C12H9N3O2/c16-12-4-3-10-2-1-9(5-11(10)17-12)6-15-8-13-7-14-15/h1-5,7-8H,6H2
• InChI Key： JILSJHKXBDECKK-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C=CC(=CC1=2)CN1C=NC=N1)=O

Computed Properties

• Exact Mass: 227.069476538g/mol
• Monoisotopic Mass: 227.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57Ų